Cas no 1190322-63-4 (4-Azido-3-iodo-7-azaindole)

• Product Name: 4-Azido-3-iodo-7-azaindole
• CAS No: 1190322-63-4
• MF: C₇H₄IN₅
• MW: 285.044631958008
• CID: 2169608
• Update Time: 2025-06-08

4-Azido-3-iodo-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 4-Azido-3-iodo-7-azaindole

• Inchi： 1S/C7H4IN5/c8-4-3-11-7-6(4)5(12-13-9)1-2-10-7/h1-3H,(H,10,11)
• InChI Key： PFYZRXFGICUPEJ-UHFFFAOYSA-N
• SMILES： IC1=CNC2C1=C(C=CN=2)N=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Azido-3-iodo-7-azaindole

Recent Advances in the Application of 4-Azido-3-iodo-7-azaindole (CAS: 1190322-63-4) in Chemical Biology and Drug Discovery

The compound 4-Azido-3-iodo-7-azaindole (CAS: 1190322-63-4) has emerged as a versatile scaffold in chemical biology and medicinal chemistry due to its unique structural features and reactivity. This heterocyclic compound combines an azido group, an iodo substituent, and a 7-azaindole core, making it a valuable intermediate for click chemistry, photoaffinity labeling, and targeted drug design. Recent studies have explored its potential in protein-protein interaction modulation, kinase inhibition, and as a building block for novel therapeutic agents.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of 4-Azido-3-iodo-7-azaindole in developing selective kinase inhibitors. Researchers utilized the azido group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to rapidly generate diverse compound libraries. The iodo substituent served as an excellent handle for further functionalization via palladium-catalyzed cross-coupling reactions. This dual functionality allowed for efficient structure-activity relationship (SAR) exploration of novel kinase inhibitors with improved selectivity profiles.

In the field of chemical biology, 4-Azido-3-iodo-7-azaindole has shown promise as a photoaffinity labeling probe. A recent ACS Chemical Biology publication (2024) reported its incorporation into peptide nucleic acid (PNA) probes for studying nucleic acid-protein interactions. Upon UV irradiation, the azido group generates highly reactive nitrene species that form covalent bonds with nearby biomolecules, enabling the identification of binding partners and interaction sites in complex biological systems.

The compound's 7-azaindole core has attracted attention for its isosteric relationship with purine bases, making it particularly valuable in nucleoside analog development. Recent work published in Bioorganic & Medicinal Chemistry Letters (2023) described the synthesis of novel antiviral agents using 4-Azido-3-iodo-7-azaindole as a key intermediate. These analogs demonstrated potent activity against RNA viruses through inhibition of viral polymerase activity, with the azido group contributing to improved membrane permeability.

From a synthetic chemistry perspective, advances in the preparation of 4-Azido-3-iodo-7-azaindole have been reported. A 2024 Organic Process Research & Development article detailed an optimized, scalable synthesis route with improved yield and purity. This development addresses previous challenges in large-scale production, facilitating broader application in drug discovery programs. The new protocol employs safer azidation conditions and minimizes hazardous byproducts, aligning with green chemistry principles.

Looking forward, the unique properties of 4-Azido-3-iodo-7-azaindole position it as a valuable tool for targeted covalent drug discovery. Its combination of photoreactivity, click chemistry compatibility, and metal-catalyzed coupling potential offers multiple avenues for rational drug design. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design, particularly for challenging targets in oncology and infectious diseases.